Cas no 13500-57-7 (Proline, 4-ethoxy-,L-cis- (8CI))

• Product Name: Proline, 4-ethoxy-,L-cis- (8CI)
• CAS No: 13500-57-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 119665
• PubChem ID: 45115930
• Update Time: 2025-04-18

Proline, 4-ethoxy-,L-cis- (8CI) Chemical and Physical Properties

Names and Identifiers

• Proline, 4-ethoxy-,L-cis- (8CI)
• cis 4-Ethoxy-pyrrolidine-2-carboxylic acid
• Proline, 4-ethoxy-, L-cis- (8CI)
• SCHEMBL7340980
• (2S,4S)-4-Ethoxypyrrolidine-2-carboxylic acid
• A1-04731
• 13500-57-7

• Inchi： 1S/C7H13NO3/c1-2-11-5-3-6(7(9)10)8-4-5/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6-/m0/s1
• InChI Key： UGNGLHKEESUVLW-WDSKDSINSA-N
• SMILES： O(CC)[C@@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: -2.4

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives